Cas no 63815-59-8 (Phosphoramidous acid,N,N-bis(1-methylethyl)-, dibutyl ester)

Phosphoramidous acid,N,N-bis(1-methylethyl)-, dibutyl ester structure
63815-59-8 structure
Product Name:Phosphoramidous acid,N,N-bis(1-methylethyl)-, dibutyl ester
CAS No:63815-59-8
MF:C14H32NO2P
MW:277.383145332336
CID:503410
PubChem ID:114260
Update Time:2025-04-19

Phosphoramidous acid,N,N-bis(1-methylethyl)-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoramidous acid,N,N-bis(1-methylethyl)-, dibutyl ester
    • Dibutyl diisopropylphosphoramidoite
    • DTXSID40980397
    • Dibutyl diisopropylamidophosphite
    • SCHEMBL3634742
    • Phosphoramidous acid, N,N-diisopropyl-, dibutyl ester
    • Dibutyl N,N-dipropan-2-ylphosphoramidoite
    • 63815-59-8
    • Inchi: 1S/C14H32NO2P/c1-7-9-11-16-18(17-12-10-8-2)15(13(3)4)14(5)6/h13-14H,7-12H2,1-6H3
    • InChI Key: KWVQJBGCEDXCDN-UHFFFAOYSA-N
    • SMILES: P(N(C(C)C)C(C)C)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 277.21726
  • Monoisotopic Mass: 277.217
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • Boiling Point: 266.8°C at 760 mmHg
  • Flash Point: 115.1°C
  • PSA: 21.7
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